Cas no 710986-73-5 (5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 710986-73-5
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 5945591
• PubChem ID: 2963402
• Update Time: 2025-05-26

5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 5-(2-ethoxyphenyl)-4,5-dihydro-1-(methylsulfonyl)-3-(2-thienyl)-
• SMR000300433
• 5-(2-ethoxyphenyl)-1-(methylsulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• AKOS016881799
• 1-mesyl-5-o-phenetyl-3-(2-thienyl)-2-pyrazoline
• SR-01000284227-1
• F1635-0071
• SR-01000284227
• 710986-73-5
• BDBM43629
• HMS2659D20
• AKOS001153480
• 3-(2-ethoxyphenyl)-2-methylsulfonyl-5-thiophen-2-yl-3,4-dihydropyrazole
• Z57382027
• 5-(2-ethoxyphenyl)-1-(methylsulfonyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazole
• CHEMBL1338485
• cid_2963402
• MLS000693295

• Inchi： 1S/C16H18N2O3S2/c1-3-21-15-8-5-4-7-12(15)14-11-13(16-9-6-10-22-16)17-18(14)23(2,19)20/h4-10,14H,3,11H2,1-2H3
• InChI Key： NQQLJNBVMLWXPN-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C(C2=CC=CC=C2OCC)CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 501.8±60.0 °C(Predicted)
• pka: -1.97±0.70(Predicted)

Additional information on 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

5-(2-Ethoxyphenyl)-1-Methanesulfonyl-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazole: A Comprehensive Overview

The compound with CAS No 710986-73-5, known as 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles with two adjacent nitrogen atoms. The structure of this molecule incorporates several functional groups, including an ethoxyphenyl group, a methanesulfonyl group, and a thiophene moiety, each contributing to its unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a selective kinase inhibitor, making it a promising candidate for the development of targeted therapies in oncology. The methanesulfonyl group attached to the pyrazole ring plays a crucial role in modulating the compound's bioactivity by enhancing its ability to bind to specific protein targets. This functional group also contributes to the compound's stability and solubility, which are critical factors for its pharmacokinetic profile.

The presence of the thiophene moiety in the molecule introduces additional electronic and steric effects that further enhance its biological activity. Thiophene derivatives are known for their ability to interact with various biological systems, including enzymes and receptors. In this case, the thiophene group has been shown to improve the compound's antitumor activity by selectively inhibiting key signaling pathways involved in cancer cell proliferation and metastasis.

One of the most notable advancements in the study of this compound is its application in precision medicine. Researchers have demonstrated that 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole exhibits high selectivity towards specific kinases, such as Aurora kinases andSrc family kinases. This selectivity minimizes off-target effects and enhances the efficacy of the compound as a therapeutic agent.

In addition to its therapeutic potential, this compound has also been explored for its role in drug delivery systems. The unique structure of the molecule allows for the development of prodrugs or drug conjugates that can be activated under specific physiological conditions. This approach not only improves drug targeting but also reduces systemic toxicity, making it an attractive option for advanced drug delivery strategies.

The synthesis of 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the ethoxyphenyl and thiophene groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

From a structural standpoint, this compound exhibits a high degree of stereochemical complexity, which is essential for its interaction with biological targets. The dihydro-pyrazole ring system provides a rigid framework that facilitates precise molecular recognition. Furthermore, the ethoxyphenyl group introduces additional flexibility into the molecule, enabling it to adopt conformations that are favorable for binding to target proteins.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that 5-(2-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole binds to its target kinases through a combination of hydrogen bonding interactions and hydrophobic interactions. These findings have guided further optimization efforts aimed at improving both potency and selectivity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties due to its balanced hydrophilic-hydrophobic nature. The methanesulfonyl group contributes significantly to its solubility in aqueous media, while the thiophene moiety enhances lipophilicity, ensuring effective penetration into cellular compartments. Ongoing research is focused on optimizing these properties further through structural modifications aimed at improving bioavailability.

The development of 5-(2-Ethoxyphenyl)-1-Methanesulfonyl-3-(Thiophen-2-Yl)-4,5-Dihydro-H-Pyrazole as a therapeutic agent represents a significant milestone in medicinal chemistry. Its unique combination of functional groups and structural features positions it as a versatile tool for addressing unmet medical needs across various therapeutic areas.